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Compound of Interest

Compound Name: Demethoxymatteucinol

Cat. No.: B1203457 Get Quote

Essential Safety and Handling Guide for
Demethoxymatteucinol
Disclaimer: A specific Safety Data Sheet (SDS) for Demethoxymatteucinol is not readily

available in public databases. The following guidance is based on best practices for handling

flavonoid compounds and chemical powders with unknown toxicity. Researchers should always

consult with their institution's Environmental Health and Safety (EHS) department for specific

protocols.

Demethoxymatteucinol is a flavonoid, a class of natural products with diverse biological

activities. While many dietary flavonoids are considered safe, the toxicological properties of

purified, research-grade Demethoxymatteucinol have not been extensively studied.

Therefore, it is prudent to handle this compound with care, minimizing exposure until more

specific safety data becomes available.

Personal Protective Equipment (PPE) and Engineering
Controls
To ensure the safety of laboratory personnel, a combination of engineering controls and

personal protective equipment should be utilized when handling Demethoxymatteucinol.

Engineering Controls:
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Chemical Fume Hood: All procedures that may generate dust or aerosols, such as weighing,

transferring, and preparing solutions, should be performed in a certified chemical fume hood.

Ventilated Balance Enclosure: For weighing small quantities, a ventilated balance enclosure

can provide an additional layer of protection.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles or safety glasses with side shields are

mandatory. A face shield should be worn in situations where there is a greater risk of

splashes.

Skin Protection: A laboratory coat should be worn at all times. Disposable nitrile gloves are

required for handling the compound and its solutions. It is recommended to change gloves

every 30-60 minutes or immediately if they become contaminated.[1]

Respiratory Protection: When handling the powder outside of a fume hood or if there is a risk

of aerosolization, a NIOSH-approved N95 respirator or higher should be used to prevent

inhalation.[2] Surgical masks do not offer adequate protection from chemical dusts.[1]

The following table summarizes the recommended PPE for various handling scenarios:
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Activity Eye/Face Protection Skin Protection
Respiratory

Protection

Storage and Transport Safety glasses
Lab coat, Nitrile

gloves
Not generally required

Weighing Powder
Chemical splash

goggles

Lab coat, Nitrile

gloves

N95 respirator (if not

in fume hood)

Preparing Solutions
Chemical splash

goggles

Lab coat, Nitrile

gloves

Recommended if not

in fume hood

General Handling Safety glasses
Lab coat, Nitrile

gloves

Not generally required

if in solution

Spill Cleanup

(Powder)

Chemical splash

goggles, Face shield

Lab coat, Nitrile

gloves

N95 respirator or

higher

Spill Cleanup

(Solution)

Chemical splash

goggles

Lab coat, Nitrile

gloves
Not generally required

Operational Plan: Step-by-Step Handling Procedures
A systematic approach is crucial for the safe handling of Demethoxymatteucinol.

1. Preparation:

Read and understand the safety procedures outlined here and any internal laboratory
protocols.
Ensure a chemical fume hood is available and functioning correctly.
Gather all necessary equipment, including spatulas, weighing paper, glassware, and
solvents.
Put on all required personal protective equipment.

2. Weighing the Compound:

Perform this task in a chemical fume hood or a ventilated balance enclosure to contain any
dust.[3]
Use a micro-spatula to carefully transfer the desired amount of Demethoxymatteucinol
powder onto weighing paper or into a suitable container.
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Avoid any actions that could create dust clouds.
Clean the balance and surrounding area with a damp cloth after use to remove any residual
powder.

3. Preparing Solutions:

In a chemical fume hood, add the weighed Demethoxymatteucinol powder to the
appropriate solvent in a labeled container.
Cap the container and mix by vortexing or sonicating until the compound is fully dissolved.
Ensure the container is clearly labeled with the compound name, concentration, solvent, and
date of preparation.

4. Storage:

Store Demethoxymatteucinol powder in a tightly sealed, labeled container.
To prevent degradation from light and air, store in a cool, dark, and dry place, such as a
desiccator at -20°C for short-term and -80°C for long-term storage.[3]

Disposal Plan
All waste materials contaminated with Demethoxymatteucinol should be treated as chemical

waste and disposed of according to institutional and local regulations.

Solid Waste:

Contaminated items such as gloves, weighing paper, and disposable plasticware should

be collected in a designated, labeled solid chemical waste container.

Empty containers of the compound should be triple-rinsed with a suitable solvent, and the

rinsate collected as liquid chemical waste. The defaced, empty container can then be

disposed of in the regular trash.[4][5]

Liquid Waste:

Unused solutions of Demethoxymatteucinol and the solvent used for rinsing glassware

should be collected in a labeled liquid chemical waste container.

Do not dispose of Demethoxymatteucinol solutions down the drain.[6]
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Emergency Procedures
Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

Powder: Gently cover the spill with absorbent paper towels to avoid raising dust. Moisten

the towels with water and carefully wipe up the spill. Clean the area with soap and water.

Place all cleanup materials in a sealed bag for chemical waste disposal.

Solution: Absorb the spill with an inert material (e.g., vermiculite, sand, or absorbent pads).

Collect the absorbed material and place it in a sealed container for chemical waste

disposal.
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Safe Handling Workflow for Demethoxymatteucinol
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Caption: Workflow for the safe handling of Demethoxymatteucinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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